Cas no 1187227-32-2 (Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-)

• Product Name: Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-
• CAS No: 1187227-32-2
• MF: C₁₅H₁₂Cl₂N₄O
• MW: 335.187980651855
• CID: 2143403
• Update Time: 2023-11-19

Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• 4-[5-amino-1-(2,4-dichloro-benzyl)-1H-[1,2,3]triazol-4-yl]-phenol
• AEULOVWTVUDGDM-UHFFFAOYSA-N
• CID 135867964
• Phenol, 4-[5-amino-1-[(2,4-dichlorophenyl)methyl]-1H-1,2,3-triazol-4-yl]-

• Inchi： 1S/C15H12Cl2N4O/c16-11-4-1-10(13(17)7-11)8-21-15(18)14(19-20-21)9-2-5-12(22)6-3-9/h1-7,22H,8,18H2
• InChI Key： AEULOVWTVUDGDM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C(=C(C2C=CC(=CC=2)O)N=N1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Topological Polar Surface Area: 77

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 567.0±60.0 °C(Predicted)
• pka: 8.56±0.15(Predicted)